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Compound of Interest

1-(Methoxycarbonyl)piperidine-4-
Compound Name:
carboxylic acid

Cat. No.: B1270422

CAS Number: 197585-42-5

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with 1-(Methoxycarbonyl)piperidine-4-
carboxylic acid. This document provides essential information on its chemical and physical
properties, detailed experimental protocols for its synthesis, and an overview of its applications
in medicinal chemistry and pharmaceutical development.

Chemical and Physical Properties

1-(Methoxycarbonyl)piperidine-4-carboxylic acid is a piperidine derivative featuring both a
methoxycarbonyl group attached to the nitrogen atom and a carboxylic acid group at the 4-
position of the piperidine ring.[1] This bifunctional nature makes it a valuable building block in
organic synthesis.
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Property Value Reference
CAS Number 197585-42-5
Molecular Formula CsH13NOa4 [1]
Molecular Weight 187.19 g/mol [1]
Appearance Solid
1S/C8H13N0O4/c1-13-8(12)9-
InChl 4-2-6(3-5-9)7(10)11/h6H,2-
5H2,1H3,(H,10,11)
O=C(OC)N1CCC(C(0O)=0)CcC
SMILES

1

Spectroscopic Data

While specific spectra for 1-(Methoxycarbonyl)piperidine-4-carboxylic acid are not readily
available in public databases, the expected spectroscopic characteristics can be predicted

based on its structure and data from analogous compounds.
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Spectroscopy Expected Characteristics

Signals corresponding to the methoxy group
protons (singlet, ~3.7 ppm), the piperidine ring
protons (multiplets, ~1.5-4.0 ppm), and the

1H NMR carboxylic acid proton (broad singlet, variable
chemical shift). The protons alpha to the
nitrogen and the carbonyl group will be the most

downfield among the piperidine signals.

Carbonyl carbons of the methoxycarbonyl and

carboxylic acid groups (~170-180 ppm), the
15C NMR Yy groups ( pp _) ©

methoxy carbon (~52 ppm), and the piperidine

ring carbons (~25-55 ppm).

A broad O-H stretch from the carboxylic acid
(~2500-3300 cm™1), a C=0 stretch from the

IR Spectroscopy carboxylic acid (~1700-1725 cm~1), a C=0
stretch from the urethane (~1680-1700 cm™1),
and C-O stretches (~1200-1300 cm™1),

The molecular ion peak (M+) at m/z = 187.19,
M Spect . along with characteristic fragmentation patterns
ass Spectrometr
P Y including the loss of the methoxycarbonyl group

and the carboxylic acid group.

Experimental Protocols

A detailed experimental protocol for the synthesis of 1-(Methoxycarbonyl)piperidine-4-
carboxylic acid is not explicitly published. However, a standard procedure would involve the
N-acylation of piperidine-4-carboxylic acid (isonipecotic acid) with methyl chloroformate. The
following is a representative protocol based on general chemical principles and synthesis of

similar compounds.
Synthesis of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid

This procedure outlines the reaction of piperidine-4-carboxylic acid with methyl chloroformate in

the presence of a base.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1270422?utm_src=pdf-body
https://www.benchchem.com/product/b1270422?utm_src=pdf-body
https://www.benchchem.com/product/b1270422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Acidify with HCI
issolve reagents and cool to 0-5 c)—»(s\uw\y add Methyl Chloroformate Stir at room temperature overnight (Ex"au with Ethyl Acetate

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.

Materials:

o Piperidine-4-carboxylic acid (isonipecotic acid)
o Methyl chloroformate

e Sodium carbonate

e 1 M Hydrochloric acid

o Ethyl acetate

e Anhydrous sodium sulfate

o Water

e Dioxane

Procedure:

 In a round-bottom flask, dissolve piperidine-4-carboxylic acid and a slight excess of sodium
carbonate in a mixture of water and dioxane.

e Cool the solution to 0-5 °C in an ice bath with stirring.

e Slowly add an equimolar amount of methyl chloroformate dropwise, ensuring the
temperature remains below 10 °C.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature overnight.
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e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, carefully acidify the reaction mixture to pH 2-3 with 1 M hydrochloric acid.
o Extract the aqueous layer with ethyl acetate (3 x volumes).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e The crude product can be purified by recrystallization from a suitable solvent system like
ethyl acetate/hexanes.

Applications in Research and Drug Development

1-(Methoxycarbonyl)piperidine-4-carboxylic acid serves as a versatile intermediate in the
synthesis of more complex molecules, particularly in the pharmaceutical industry.[1] The
piperidine scaffold is a common motif in a wide range of biologically active compounds.

Role as a Building Block: The presence of two distinct functional groups allows for selective
chemical modifications. The carboxylic acid can be converted to esters, amides, or other
derivatives, while the methoxycarbonyl group can be hydrolyzed to reveal the secondary amine
for further functionalization. This orthogonality is highly valuable in multi-step syntheses.[2]

Medicinal Chemistry Applications: Piperidine derivatives are integral to the development of
therapeutics targeting the central nervous system, including analgesics and antipsychotics.[2]
The structural framework of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid provides a key
starting point for the synthesis of novel drug candidates. Its derivatives are explored for their
potential to modulate the activity of various enzymes and receptors.[1]
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Applications of the title compound in chemical synthesis.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
1-(Methoxycarbonyl)piperidine-4-carboxylic acid is classified with the following hazards:
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Hazard Code Description

Pictogram GHSO05 Corrosion

Signal Word Danger

Hazard Statement H318 Causes serious eye damage

Precautionary Statements

P280, P305+P351+P338,
P310

Wear protective
gloves/protective clothing/eye
protection/face protection. IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.

It is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

1-(Methoxycarbonyl)piperidine-4-carboxylic acid is a valuable and versatile building block

for organic synthesis, with significant applications in the fields of medicinal chemistry and drug

discovery. Its bifunctional nature allows for a wide range of chemical transformations, making it

an important precursor for the synthesis of complex, biologically active molecules. Proper

handling and safety precautions are essential when working with this compound. This guide

provides a foundational understanding for researchers and professionals utilizing this chemical

in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to 1-(Methoxycarbonyl)piperidine-4-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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